
(2,3-dihydrobenzo[b]dioxin-6-yl)acetic acid
characterization data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,4-Benzodioxan-6-ylacetic acid

Cat. No.: B096903 Get Quote

Technical Guide: (2,3-dihydrobenzo[b]dioxin-6-
yl)acetic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available characterization data for (2,3-

dihydrobenzo[b]dioxin-6-yl)acetic acid. The information is compiled from various chemical

suppliers and databases.

Chemical and Physical Properties
(2,3-dihydrobenzo[b]dioxin-6-yl)acetic acid, with the CAS number 17253-11-1, is a synthetic

organic compound.[1] It is also referred to as 2-(2,3-Dihydrobenzo[b][2][3]dioxin-6-yl)acetic acid

or 2,3-Dihydro-1,4-benzodioxin-6-ylacetic acid.[4] The compound has a molecular formula of

C₁₀H₁₀O₄ and a molecular weight of 194.18 g/mol .[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b096903?utm_src=pdf-interest
https://www.scbt.com/p/2-3-dihydro-benzo1-4dioxin-6-yl-acetic-acid-17253-11-1
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8673613_EN.htm
https://www.bldpharm.com/products/17253-11-1.html
https://www.chemscene.com/17253-11-1.html?productObj=CS-0102793
https://www.scbt.com/p/2-3-dihydro-benzo1-4dioxin-6-yl-acetic-acid-17253-11-1
https://www.chemscene.com/17253-11-1.html?productObj=CS-0102793
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 17253-11-1 [1]

Molecular Formula C₁₀H₁₀O₄ [1][4]

Molecular Weight 194.18 g/mol [4]

Purity ≥98% [4]

Storage Room temperature [4]

Computational Data:

Parameter Value Source

Topological Polar Surface Area

(TPSA)
55.76 Å² [4]

LogP 1.0849 [4]

Hydrogen Bond Acceptors 3 [4]

Hydrogen Bond Donors 1 [4]

Rotatable Bonds 2 [4]

Spectroscopic Data
While commercial suppliers suggest the availability of spectroscopic data such as NMR, HPLC,

and LC-MS for (2,3-dihydrobenzo[b]dioxin-6-yl)acetic acid, specific spectra and peak data are

not publicly available in the searched literature.[3] Researchers are advised to refer to the

Certificate of Analysis provided by the supplier for lot-specific data.[1][5]

Experimental Protocols
Detailed, publicly available experimental protocols for the synthesis, purification, and analysis

of (2,3-dihydrobenzo[b]dioxin-6-yl)acetic acid are limited. A synthetic method for a related

compound, 2,3-dihydrobenzo[b][2][3]dioxine-5-carboxamide, has been described and may offer
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insights into potential synthetic routes.[6] This process involves the reaction of methyl 2,3-

dihydroxybenzoate with 1,2-dibromoethane followed by amidation.[6]

Biological Activity and Signaling Pathways
There is currently no specific information available in the public domain regarding the biological

activity or associated signaling pathways of (2,3-dihydrobenzo[b]dioxin-6-yl)acetic acid. A

structurally related compound, (2,3-Dihydro-benzo[2][3]dioxin-6-yloxy)-acetic Acid, has been

noted for its potential to modulate integrated stress pathways.[2] The broader class of dioxins is

known to interact with the Aryl hydrocarbon Receptor (AhR), leading to a range of biological

and toxicological effects.[7] However, it is crucial to note that the activity of (2,3-

dihydrobenzo[b]dioxin-6-yl)acetic acid has not been specifically elucidated.

Due to the absence of specific data on the biological activity and signaling pathways for (2,3-

dihydrobenzo[b]dioxin-6-yl)acetic acid, the creation of a signaling pathway diagram as

requested is not possible at this time. Further experimental investigation is required to

determine the biological targets and mechanisms of action for this compound.

Workflow for Future Investigation:

Synthesis and Purification

Physicochemical Characterization

Biological Evaluation

Chemical Synthesis Purification (e.g., Crystallization, Chromatography) Spectroscopic Analysis (NMR, IR, MS)

Determination of Physical Properties (m.p., b.p., solubility)

Biological Screening (e.g., Cell-based assays) Target Identification Signaling Pathway Analysis
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Caption: Proposed workflow for the synthesis, characterization, and biological evaluation of

(2,3-dihydrobenzo[b]dioxin-6-yl)acetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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